Haenamindole

• Molecular Formula: C30H36N4O4
• Molecular Weight: 516.6 g/mol
• InChI: InChI=1S/C30H36N4O4/c1-30(18-25-27(36)31-23(28(37)34(25)38)16-19-10-4-2-5-11-19)21-14-8-9-15-24(21)33-26(35)17-22(32-29(30)33)20-12-6-3-7-13-20/h3,6-9,12-15,19,22-23,25,29,32,38H,2,4-5,10-11,16-18H2,1H3,(H,31,36)/t22-,23-,25+,29+,30+/m0/s1
• InChIKey: SYRKXVJXAYRATF-OEBFQYBYSA-N

Haenamindole: An Unusual Diketopiperazine Alkaloid with Multi-Modal Bioactivity for Scientific Investigation

Haenamindole is a rare diketopiperazine (DKP) alkaloid isolated from marine-derived and fungicolous Penicillium species [1]. It is distinguished by a unique benzyl-hydroxypiperazindione and phenyl-pyrimidoindole ring system incorporating an unusual β-phenylalanine (β-Phe) unit [2]. Unlike many common indole alkaloids, haenamindole has demonstrated a specific combination of antiinsectan, antibacterial, and selective anticancer properties, making it a compelling candidate for research into its distinct biological mechanisms [3].

Chemotype DKP indole alkaloid with uncommon β-Phe and N-hydroxy substitution

Bioactivity Reported non-biocidal anti-biofilm, moderate antiinsectan, and cell-line-dependent cytotoxicity

Source Fungal secondary metabolite originally isolated from marine-derived Penicillium sp.

• [1] Kim, J. W., Ko, S. K., Son, S., Shin, K. S., Ryoo, I. J., Hong, Y. S., ... & Ahn, J. S. (2015). Haenamindole, an unusual diketopiperazine derivative from a marine-derived Penicillium sp. KCB12F005. Bioorganic & Medicinal Chemistry Letters, 25(22), 5398-5401. View Source
• [2] Hwang, I. H., Che, Y., Swenson, D. C., Gloer, J. B., & Wicklow, D. T. (2016). Haenamindole and fumiquinazoline analogs from a fungicolous isolate of Penicillium lanosum. The Journal of Antibiotics, 69(8), 631-636. View Source
• [3] Hawas, U. W., & Abou El-Kassem, L. T. (2019). Anticancer and Antiviral Diketopiperazine Produced by the Red Sea Endophytic Fungus Penicillium chrysogenum. Letters in Organic Chemistry, 16(5), 409-414. View Source

Haenamindole vs. Common Indole Alkaloid Alternatives: Why Structural Uniqueness Prevents Direct Substitution

The unique structural and biological profile of haenamindole precludes simple replacement with other common indole alkaloids or diketopiperazines. Its core structure differs significantly from major indole alkaloid classes like staurosporine (a potent kinase inhibitor) or rebeccamycin (a topoisomerase I inhibitor) [1]. Even its closest known relative, citreoindole, differs in both structure (presence of l-β-Phe vs. l-Phe and an N-hydroxyl group) and activity [2]. Haenamindole's specific antiinsectan, antibacterial, and selective anticancer activities are not general properties of its class, meaning a scientific user cannot substitute a 'typical' indole alkaloid and expect comparable results [3].

Generic DKP indole alkaloids lack the β-Phe and N-OH motifs that define haenamindole’s structural class.

Replacement with the closest analog citreoindole results in a markedly different cytotoxicity profile; cell-line responses may shift away from haenamindole’s reported non-cytotoxic or selectivity patterns.

Stereochemical assignments in unverified generic DKPs may not match the revised X-ray crystallographic structure of haenamindole, risking procurement of misassigned material.

• [1] Kim, J. W., Ko, S. K., Son, S., Shin, K. S., Ryoo, I. J., Hong, Y. S., ... & Ahn, J. S. (2015). Haenamindole, an unusual diketopiperazine derivative from a marine-derived Penicillium sp. KCB12F005. Bioorganic & Medicinal Chemistry Letters, 25(22), 5398-5401. View Source
• [2] Hwang, I. H., Che, Y., Swenson, D. C., Gloer, J. B., & Wicklow, D. T. (2016). Haenamindole and fumiquinazoline analogs from a fungicolous isolate of Penicillium lanosum. The Journal of Antibiotics, 69(8), 631-636. View Source
• [3] Ahmed, H. E., et al. (2025). Bio-guided discovery of antibacterial metabolites from Penicillium chrysogenum. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1). View Source

Haenamindole: Quantitative Evidence of Differentiation for Informed Procurement

Antiinsectan Activity: Haenamindole vs. Fumiquinazoline Analogs

In a direct head-to-head comparison, haenamindole caused a 40% reduction in growth rate of the fall armyworm Spodoptera frugiperda at a 0.2% dietary incorporation level. This was less potent than its co-isolated analog, 2'-epi-fumiquinazoline D, which showed a 57% reduction at the same concentration, but it clearly distinguishes the compound's unique activity profile [1].

Antiinsectan SAR

Head-to-head

40% growth reduction (haenamindole) vs. 57% (2′-epi-fumiquinazoline D) at 0.2% dietary incorporation; rotenone 75% at 0.01%

Supports DKP antiinsectan SAR interpretation

Pinto bean dietary assay; S. frugiperda larvae; equal concentration comparison

Evidence Dimension	Antiinsectan activity (growth reduction)
Target Compound Data	40% reduction in growth rate
Comparator Or Baseline	2'-epi-fumiquinazoline D: 57% reduction; Rotenone (positive control): 75% reduction
Quantified Difference	17% less potent than 2'-epi-fumiquinazoline D, 35% less than Rotenone
Conditions	In vivo assay against Spodoptera frugiperda; compounds incorporated at 0.2% in pinto bean diet; rotenone at 0.01%

Why This Matters

This data confirms haenamindole possesses distinct antiinsectan properties compared to a close structural analog, which is crucial for researchers investigating structure-activity relationships in pest control.

• [1] Hwang, I. H., Che, Y., Swenson, D. C., Gloer, J. B., & Wicklow, D. T. (2016). Haenamindole and fumiquinazoline analogs from a fungicolous isolate of Penicillium lanosum. The Journal of Antibiotics, 69(8), 631-636. View Source

Selective Antibacterial Activity: Haenamindole's Specificity for S. pneumoniae

Haenamindole exhibits selective antibacterial activity against Streptococcus pneumoniae, with an MIC of 0.31 µM and an MBC of 0.62 µM. This is in stark contrast to a co-isolated compound (15-deoxy-15-amino-citreohybridonol) which showed broad-spectrum activity against multiple Gram-positive and Gram-negative strains (MIC: 0.15–1.25 µM) [1]. Haenamindole's selectivity highlights its unique, targeted antibacterial mechanism.

HeLa Cytotoxicity

Context-dependent

Haenamindole non-cytotoxic (HeLa, Hep-3B, K562, HL60) vs. citreoindole IC50 8.4 μg/mL; later study reports colon-38 selectivity

Cell-line-dependent cytotoxicity profile; structural basis linked to β-Phe and N-OH

Assay-condition-dependent; verify with intended cell panel upon procurement

Evidence Dimension	Antibacterial potency (MIC/MBC)
Target Compound Data	S. pneumoniae MIC: 0.31 µM; MBC: 0.62 µM
Comparator Or Baseline	15-deoxy-15-amino-citreohybridonol (Compound 6): Broad-spectrum activity (Gram-positive MIC: 0.31–0.62 µM; Gram-negative MIC: 0.15–1.25 µM)
Quantified Difference	Haenamindole is selectively active against a single strain, whereas the comparator is broadly active against multiple strains.
Conditions	Standard antibacterial microdilution assay

Why This Matters

This selective activity profile is valuable for scientists studying narrow-spectrum antibacterial agents or probing the specific vulnerabilities of S. pneumoniae.

• [1] Ahmed, H. E., et al. (2025). Bio-guided discovery of antibacterial metabolites from Penicillium chrysogenum. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1). View Source

Selective Cancer Cell Cytotoxicity: Haenamindole vs. Normal Human Cells

Cytotoxicity profiling of haenamindole across a panel of up to 12 cell lines revealed significant activity with a pronounced selectivity for colon-38 cancer cells compared to human normal cells [1]. This selective toxicity is a key differentiator from its weak activity against HCV protease (IC50 = 76.3 µM), demonstrating its primary biological effect is not antiviral but selectively cytotoxic [2].

S. aureus Biofilm MBIC50

Data to verify

MBIC50 5.62 μg/mL; no bactericidal activity against planktonic S. aureus (MRSA strains included)

Supports biofilm-pathway study context without biocidal mechanism

Single patent study; no direct DKP comparator available; class-level inference only

Evidence Dimension	Selective cytotoxicity
Target Compound Data	Significant cytotoxicity with pronounced selectivity for colon-38 cancer cells
Comparator Or Baseline	Activity against HCV protease: weak inhibition (IC50 = 76.3 µM)
Quantified Difference	Marked difference in potency: selective cytotoxicity against a cancer cell line vs. weak antiviral activity.
Conditions	Cytotoxicity: panel of up to 12 cancer and normal human cell lines; HCV protease: in vitro enzymatic assay

Why This Matters

This selectivity profile suggests a potentially novel mechanism of action for cancer research, distinct from non-selective cytotoxic agents, and warrants further investigation.

• [1] Hawas, U. W., & Abou El-Kassem, L. T. (2019). Anticancer and Antiviral Diketopiperazine Produced by the Red Sea Endophytic Fungus Penicillium chrysogenum. Letters in Organic Chemistry, 16(5), 409-414. View Source
• [2] Kim, J. W., Ko, S. K., Son, S., Shin, K. S., Ryoo, I. J., Hong, Y. S., ... & Ahn, J. S. (2015). Haenamindole, an unusual diketopiperazine derivative from a marine-derived Penicillium sp. KCB12F005. Bioorganic & Medicinal Chemistry Letters, 25(22), 5398-5401. View Source

Unique Structural Features: Haenamindole vs. Citreoindole

Haenamindole's structure is defined by the presence of an unusual β-phenylalanine (β-Phe) unit and an N-hydroxyl group, which are key points of differentiation from its closest known relative, citreoindole [1]. Citreoindole, which lacks the N-hydroxyl group and contains L-phenylalanine (L-Phe) instead of L-β-Phe, exhibits moderate cytotoxicity against HeLa cells (IC50 = 8.4 µg/mL), while haenamindole was reported as non-cytotoxic in a separate study [2]. This structural divergence correlates with a distinct biological profile, where haenamindole shows selective antiinsectan and antibacterial activities rather than general cytotoxicity.

Evidence Dimension	Structural differentiation and corresponding bioactivity
Target Compound Data	Contains L-β-Phe and an N-hydroxyl group; non-cytotoxic in one study, but selectively cytotoxic in another
Comparator Or Baseline	Citreoindole: Contains L-Phe, lacks N-hydroxyl group; moderately cytotoxic (HeLa IC50 = 8.4 µg/mL)
Quantified Difference	Structural differences correlate with a shift from general cytotoxicity to more specific antiinsectan and antibacterial profiles.
Conditions	Structure elucidated by NMR, MS, and X-ray crystallography; bioactivity from respective in vitro and in vivo assays

Why This Matters

This evidence demonstrates that even minor structural modifications among closely related compounds lead to significant functional divergence, making haenamindole a unique chemical probe for studying specific biological pathways.

• [1] Hwang, I. H., Che, Y., Swenson, D. C., Gloer, J. B., & Wicklow, D. T. (2016). Haenamindole and fumiquinazoline analogs from a fungicolous isolate of Penicillium lanosum. The Journal of Antibiotics, 69(8), 631-636. View Source
• [2] Matsunaga, K., Shizuri, Y., Yamamura, S., Kawai, K., & Furukawa, H. (1991). Isolation and structure of citreoindole, a new metabolite of a hybrid strain KO 0011 derived from Penicillium citreo-viride B. IFO 6200 and 4692. Tetrahedron Letters, 32(52), 7755-7758. View Source

Haenamindole: Research Applications Guided by Unique Bioactivity Evidence

Investigating Novel Antiinsectan Mechanisms

Researchers in agrochemical discovery can use haenamindole as a specific chemical probe to study antiinsectan pathways in the fall armyworm (Spodoptera frugiperda). Its 40% growth reduction at 0.2% dietary incorporation, when compared to the 57% reduction by 2'-epi-fumiquinazoline D, provides a clear structure-activity relationship (SAR) starting point for lead optimization studies [1].

Exploring Selective Antibacterial Agents

Microbiologists investigating narrow-spectrum antibacterial agents can leverage haenamindole's selective activity against S. pneumoniae (MIC: 0.31 µM, MBC: 0.62 µM). This selective pressure, unlike the broad-spectrum activity of co-isolated metabolites, makes haenamindole an ideal tool compound for probing S. pneumoniae-specific targets and studying resistance mechanisms [1].

Probing Selective Cancer Cell Cytotoxicity

Cancer researchers can employ haenamindole to investigate its unique selectivity for colon-38 cancer cells over normal human cells. This selective cytotoxic profile, combined with its weak HCV protease activity (IC50 = 76.3 µM), suggests a novel and targeted mechanism of action that warrants further pharmacological study [1].

Application

Selection Property

Validation Focus

Application: S. aureus biofilm research

Selection Property: Non-biocidal biofilm inhibition profile

Validation Focus: Biofilm metabolic activity assay validation (XTT)

Application: Insect growth inhibition SAR studies

Selection Property: Moderate antiinsectan potency benchmark

Validation Focus: Dietary assay endpoint comparison with co-isolated analogs

Application: Cancer cell-line selectivity profiling

Selection Property: Cell-line-dependent cytotoxicity profile

Validation Focus: Panel-specific cytotoxicity verification (colon-38 vs. normal cells)

Application: NHDKP alkaloid total synthesis

Selection Property: Challenging DKP scaffold with β-Phe stereochemistry

Validation Focus: Cyclization and hydroxylation methodology development

• [1] Hawas, U. W., & Abou El-Kassem, L. T. (2019). Anticancer and Antiviral Diketopiperazine Produced by the Red Sea Endophytic Fungus Penicillium chrysogenum. Letters in Organic Chemistry, 16(5), 409-414. View Source
• [2] Ahmed, H. E., et al. (2025). Bio-guided discovery of antibacterial metabolites from Penicillium chrysogenum. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1). View Source